4-Thiomethyl-5-amino veratrole

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 4,5-dimethoxy-2-methylsulfanylaniline
• InChI: InChI=1S/C9H13NO2S/c1-11-7-4-6(10)9(13-3)5-8(7)12-2/h4-5H,10H2,1-3H3
• InChI Key: WFGWVQXJHWFWHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)SC)OC

Description

4-Thiomethyl-5-amino veratrole is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture was prepared containing 68.7 g. of 3-methylthio-4-nitroveratrole, 261 g. sodium dithionite (Na2S2O4), 1500 ml. of ethanol and 2250 ml. of water. The reaction mixture was heated at reflux temperature for about 1 hour and then cooled. The reaction mixture was then made basic with potassium carbonate and the resulting alkaline solution concentrated in vacuo to one-half its original volume. The aqueous solution was extracted twice with 2 l. portions of ether. The ether extracts were combined, dried, and the ether removed therefrom by evaporation in vacuo. The solid residue, comprising 2-methylthio-4,5-dimethoxy aniline formed in the above reaction, was recrystallized from a benzene-hexane solvent mixture to yield 33.6 g. of crystalline material melting at 69°-72° C.